Cas no 338405-23-5 (ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate)

• Product Name: ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate
• CAS No: 338405-23-5
• MF: C₁₁H₁₀F₃NO₄
• MW: 277.196613788605
• MDL: MFCD00173092
• CID: 3943524
• PubChem ID: 3841343
• Update Time: 2025-06-09

ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, oxo[[4-(trifluoromethoxy)phenyl]amino]-, ethyl ester
• ETHYL 2-OXO-2-[4-(TRIFLUOROMETHOXY)ANILINO]ACETATE
• ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate
• ethyl {[4-(trifluoromethoxy)phenyl]carbamoyl}formate
• EN300-235759
• 338405-23-5
• MFCD00173092
• ethyl 2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)acetate
• ethyl{[4-(trifluoromethoxy)phenyl]carbamoyl}formate
• F2189-0412
• 3F-034
• AKOS005087421

• MDL： MFCD00173092
• Inchi： 1S/C11H10F3NO4/c1-2-18-10(17)9(16)15-7-3-5-8(6-4-7)19-11(12,13)14/h3-6H,2H2,1H3,(H,15,16)
• InChI Key： MQMQSOXPQRQHQK-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C(=O)OCC)=O)(F)F

Computed Properties

• Exact Mass: 277.05619229Da
• Monoisotopic Mass: 277.05619229Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate

Professional Introduction to Ethyl {4-(Trifluoromethoxy)phenylcarbamoyl}formate (CAS No. 338405-23-5)

Ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate, identified by its Chemical Abstracts Service (CAS) number 338405-23-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The presence of a trifluoromethoxy group in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate consists of a phenyl ring substituted with a trifluoromethoxy group at the 4-position, linked to a carbamoyl formate moiety. This configuration not only enhances the compound's reactivity but also its solubility in polar organic solvents, which is crucial for its use in various chemical reactions and formulations. The carbamoyl group, in particular, is known for its ability to participate in nucleophilic substitution reactions, making it an excellent building block for the synthesis of more complex molecules.

In recent years, ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate has been studied extensively for its potential applications in medicinal chemistry. The trifluoromethoxy group is a well-documented pharmacophore that can influence the metabolic stability, binding affinity, and overall bioactivity of pharmaceutical compounds. Researchers have leveraged this property to develop novel drugs with improved pharmacokinetic profiles. For instance, studies have shown that trifluoromethoxy-substituted aromatic compounds can exhibit enhanced binding to target enzymes and receptors, leading to more effective therapeutic outcomes.

The synthesis of ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate typically involves multi-step organic reactions, starting from commercially available precursors such as 4-hydroxybenzoic acid or 4-methoxybenzoic acid. The introduction of the trifluoromethoxy group often requires advanced synthetic techniques such as metal-catalyzed cross-coupling reactions or halogen-metal exchange processes. These methods ensure high yield and purity, which are essential for pharmaceutical applications where impurities can significantly affect the efficacy and safety of the final product.

One of the most compelling aspects of ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have utilized this compound to develop novel inhibitors targeting various disease pathways. For example, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The ability to modify the phenyl ring and carbamoyl formate moiety allows for fine-tuning of biological activity, making it a versatile tool for drug discovery.

The chemical properties of ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate also make it suitable for use in material science applications. The presence of the trifluoromethoxy group enhances the compound's thermal stability and resistance to degradation, which are critical properties for materials used in harsh environments. Additionally, its ability to form hydrogen bonds with other molecules makes it an excellent candidate for developing new polymers and coatings with improved mechanical and chemical properties.

In conclusion, ethyl {4-(trifluoromethoxy)phenylcarbamoyl}formate (CAS No. 338405-23-5) is a multifaceted compound with significant potential in pharmaceuticals and material science. Its unique molecular structure, characterized by the presence of a trifluoromethoxy group, makes it an invaluable intermediate for synthetic chemistry. The ongoing research into this compound underscores its importance in developing novel drugs and advanced materials that address some of today's most pressing challenges.